Cas no 931737-53-0 (2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide)

2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide structure
931737-53-0 structure
Product Name:2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
CAS No:931737-53-0
MF:C27H23FN4O2
MW:454.495529413223
CID:5363545
Update Time:2025-07-23

2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(5-benzyl-8-fluoro-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]quinolin-2-yl)-N-(3,5-dimethylphenyl)acetamide
    • 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
    • 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
    • Inchi: 1S/C27H23FN4O2/c1-17-10-18(2)12-21(11-17)29-25(33)16-32-27(34)23-15-31(14-19-6-4-3-5-7-19)24-9-8-20(28)13-22(24)26(23)30-32/h3-13,15H,14,16H2,1-2H3,(H,29,33)
    • InChI Key: HWDWQYQZIBMYSD-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C1C(C(N(CC(NC3C=C(C)C=C(C)C=3)=O)N=1)=O)=CN2CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 842
  • XLogP3: 4.6
  • Topological Polar Surface Area: 65

2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-3068-2μmol
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-3068-5μmol
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-3068-10μmol
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-3068-20μmol
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-3068-1mg
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
1mg
$54.0 2023-09-10
Life Chemicals
F3411-3068-2mg
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
2mg
$59.0 2023-09-10
Life Chemicals
F3411-3068-3mg
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
3mg
$63.0 2023-09-10
Life Chemicals
F3411-3068-4mg
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
4mg
$66.0 2023-09-10
Life Chemicals
F3411-3068-5mg
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
5mg
$69.0 2023-09-10
Life Chemicals
F3411-3068-10mg
2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide
931737-53-0
10mg
$79.0 2023-09-10

Additional information on 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 931737-53-0 and Product Name: 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide

The compound in question, identified by the CAS number 931737-53-0, is a highly specialized molecule with a complex chemical structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide, provides a detailed insight into its molecular architecture, which includes several key functional groups and heterocyclic rings that contribute to its unique properties and potential biological activities.

This compound belongs to the class of pyrazolo[4,3-c]quinoline derivatives, which are known for their diverse pharmacological effects. The presence of a fluoro substituent at the 8-position and a benzyl group at the 5-position of the pyrazolo[4,3-c]quinoline core is particularly noteworthy. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets. The acetamide moiety at the nitrogen position further enhances the compound's potential as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In the case of this compound, the fluoro group is strategically positioned to interact with specific amino acid residues in protein targets, potentially enhancing its efficacy and selectivity.

The pyrazolo[4,3-c]quinoline scaffold itself is a well-studied heterocyclic system with applications in various therapeutic areas, including anticancer and anti-inflammatory agents. Studies have demonstrated that derivatives of this scaffold can exhibit significant biological activity by inhibiting key enzymes and receptors involved in disease pathways. The benzyl group in this compound may further enhance its solubility and bioavailability, making it more suitable for formulation into therapeutic agents.

Moreover, the 3,5-dimethylphenyl group attached to the acetamide nitrogen introduces additional steric and electronic effects that can influence the compound's binding mode to biological targets. This substitution pattern is often employed in drug design to optimize interactions with enzymes or receptors, improving both potency and selectivity. The combination of these structural features makes this compound a promising candidate for further investigation in drug discovery.

Current research in medicinal chemistry emphasizes the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. This approach can lead to synergistic effects and improved therapeutic outcomes. The structure of this compound suggests that it may possess such multi-target activity, making it an attractive candidate for further exploration.

Several recent studies have explored the pharmacological potential of pyrazolo[4,3-c]quinoline derivatives. For instance, researchers have reported on the discovery of novel anticancer agents derived from this scaffold that exhibit potent activity against various tumor types. These studies have provided valuable insights into the structural requirements for achieving high efficacy and selectivity in drug design. The compound under discussion shares several structural features with these reported agents, suggesting that it may also exhibit similar biological activities.

The synthesis of complex molecules like this one requires sophisticated chemical methodologies and expertise. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the intricate heterocyclic cores. The introduction of fluorine atoms also presents unique challenges due to their reactivity and sensitivity to certain reaction conditions. However, recent advances in synthetic chemistry have made it possible to incorporate fluorine atoms into complex molecules with high precision and yield.

In conclusion, the compound with CAS number 931737-53-0 and product name 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}-N-(3,5-dimethylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.